Cas no 1330286-50-4 ((3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one)

• Product Name: (3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one
• CAS No: 1330286-50-4
• MF: C₇H₈Cl₃NO₂
• MW: 244.502919197083
• MDL: MFCD08274465
• CID: 1236604
• PubChem ID: 45158923
• Update Time: 2025-04-20

(3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one Chemical and Physical Properties

Names and Identifiers

• (3S,7aR)-3-(Trichloromethyl)tetrahydro-1H-pyrrolo[1,2-c][1,3]oxaz ol-1-one
• (3S)-TrichloroMethyl-cis-tetrahydropyrrolo[1,2-c]oxazol-1-one
• (3S,7aR)-3-(trichloromethyl)tetrahydropyrrolo[1,2-c]oxazol-1(3H)-one
• Heptanal,3-[1-[(acetyloxy)methyl]ethenyl]-6-hydroxy
• AKOS027384445
• (3S,7aR)-3-(trichloromethyl)tetrahydro-1H,3H-pyrrolo[1,2-c]oxazol-1-one
• DTXSID001150701
• (3S,7AR)-3-(TRICHLOROMETHYL)-TETRAHYDRO-3H-PYRROLO[1,2-C][1,3]OXAZOL-1-ONE
• GWQBXRYSVSZLSL-XINAWCOVSA-N
• AS-72393
• CS-0444834
• (3S,7aR)-3-(trichloromethyl)-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c][1,3]oxazol-1-one
• DB-235067
• (3S,7aR)-3-(trichloromethyl)-hexahydropyrrolo[1,2-c][1,3]oxazol-1-one
• SCHEMBL17122040
• 1330286-50-4
• MFCD08274465
• FD10015
• (3S,7aR)-Tetrahydro-3-(trichloromethyl)-1H,3H-pyrrolo[1,2-c]oxazol-1-one
• (3S)-Trichloromethyl-cis-tetrahydropyrrolo1,2-coxazol-1-one

• MDL： MFCD08274465
• Inchi： 1S/C7H8Cl3NO2/c8-7(9,10)6-11-3-1-2-4(11)5(12)13-6/h4,6H,1-3H2/t4-,6+/m1/s1
• InChI Key： GWQBXRYSVSZLSL-XINAWCOVSA-N
• SMILES： ClC([C@H]1N2CCC[C@@H]2C(=O)O1)(Cl)Cl

Computed Properties

• Exact Mass: 242.96200
• Monoisotopic Mass: 242.962062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 1.64180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives